N-[(2S,3R)-2-ethenyloxolan-3-yl]-3-hydroxy-4-iodobenzamide

• IUPAC Name: N-[(2S,3R)-2-ethenyloxolan-3-yl]-3-hydroxy-4-iodobenzamide
• InChI: InChI=1S/C13H14INO3/c1-2-12-10(5-6-18-12)15-13(17)8-3-4-9(14)11(16)7-8/h2-4,7,10,12,16H,1,5-6H2,(H,15,17)/t10-,12+/m1/s1
• InChI Key: CXLRDIMXCGVLEV-PWSUYJOCSA-N
• Canonical SMILES: C=CC1C(CCO1)NC(=O)C2=CC(=C(C=C2)I)O
• Isomeric SMILES: C=C[C@H]1[C@@H](CCO1)NC(=O)C2=CC(=C(C=C2)I)O
• Molecular Formula: C13H14INO3
• Molecular Weight: 359.16 g/mol

Description

N-[(2S,3R)-2-ethenyloxolan-3-yl]-3-hydroxy-4-iodobenzamide, also known as EI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EI is a small molecule that belongs to the class of benzamide derivatives and has a unique structure that allows it to interact with biological systems in a specific manner.

Mechanism of Action

The mechanism of action of N-[(2S,3R)-2-ethenyloxolan-3-yl]-3-hydroxy-4-iodobenzamide is not fully understood, but studies have suggested that it interacts with specific targets in biological systems. One of the primary targets of this compound is the GABA receptor, which is a ligand-gated ion channel that mediates inhibitory neurotransmission. This compound has been shown to allosterically modulate the activity of GABA receptors, leading to increased inhibitory neurotransmission and subsequent anxiolytic and sedative effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis and cell cycle arrest in cancer cells, leading to inhibited cancer growth. Additionally, this compound has been shown to enhance the efficacy of chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.
This compound has also been shown to have anxiolytic and sedative effects, which are mediated by its modulation of GABA receptor activity. This modulation leads to increased inhibitory neurotransmission, which can reduce anxiety and promote sleep.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-[(2S,3R)-2-ethenyloxolan-3-yl]-3-hydroxy-4-iodobenzamide for lab experiments is its specificity. This compound has a unique structure that allows it to interact with specific targets in biological systems, making it a valuable tool for studying these targets. Additionally, this compound has been shown to have low toxicity, making it safe for use in lab experiments.
One of the limitations of this compound for lab experiments is its limited solubility. This compound is only soluble in organic solvents, which can limit its use in certain experiments. Additionally, this compound has a short half-life, which can make it challenging to study its long-term effects.

Future Directions

There are several future directions for research on N-[(2S,3R)-2-ethenyloxolan-3-yl]-3-hydroxy-4-iodobenzamide. One potential direction is to further investigate its mechanism of action. While studies have suggested that this compound interacts with specific targets in biological systems, the exact mechanism of action is not fully understood. Further research could help elucidate this mechanism and lead to the development of more specific and effective therapeutic agents.
Another potential direction for research is to investigate the potential applications of this compound in other fields. While this compound has shown promising results in cancer and neuroscience research, its potential applications in other fields, such as immunology and infectious disease, have not been fully explored.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has shown promising results in various scientific research applications. Its unique structure allows it to interact with specific targets in biological systems, making it a valuable tool for studying these targets. While there are limitations to its use in lab experiments, further research could help elucidate its mechanism of action and lead to the development of more specific and effective therapeutic agents.

Synthesis Methods

The synthesis of N-[(2S,3R)-2-ethenyloxolan-3-yl]-3-hydroxy-4-iodobenzamide involves a series of chemical reactions that require specific reagents and conditions. The first step involves the preparation of 3-hydroxy-4-iodobenzamide by the reaction of 4-iodobenzoic acid with hydroxylamine hydrochloride. The second step involves the preparation of the oxolane ring by the reaction of ethylene oxide with diisopropylamine. Finally, the two compounds are combined, and the reaction is catalyzed by trifluoroacetic acid. The resulting product is purified by column chromatography to obtain this compound in high yield and purity.

Scientific Research Applications

N-[(2S,3R)-2-ethenyloxolan-3-yl]-3-hydroxy-4-iodobenzamide has shown promising results in various scientific research applications. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has also been shown to enhance the efficacy of chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.
This compound has also shown potential applications in the field of neuroscience. Studies have shown that this compound can modulate the activity of GABA receptors, which are crucial for regulating inhibitory neurotransmission. This modulation can lead to anxiolytic and sedative effects, making this compound a potential therapeutic agent for anxiety disorders and insomnia.